Cas no 119450-18-9 (Butanedioic acid, decyl phenylmethyl ester)
119450-18-9 structure
Product Name:Butanedioic acid, decyl phenylmethyl ester
CAS No:119450-18-9
MF:C21H32O4
MW:348.476387023926
CID:1211906
PubChem ID:528260
Update Time:2025-04-20
Butanedioic acid, decyl phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, decyl phenylmethyl ester
- 4-O-benzyl 1-O-decyl butanedioate
- SCHEMBL15203975
- NMPJZUHKNJYKSJ-UHFFFAOYSA-N
- DTXSID40335984
- Decyl benzyl succinate
- 1-Benzyl 4-decyl succinate
- 119450-18-9
- 1-Benzyl 4-decyl succinate #
-
- Inchi: 1S/C21H32O4/c1-2-3-4-5-6-7-8-12-17-24-20(22)15-16-21(23)25-18-19-13-10-9-11-14-19/h9-11,13-14H,2-8,12,15-18H2,1H3
- InChI Key: NMPJZUHKNJYKSJ-UHFFFAOYSA-N
- SMILES: O(C(CCC(=O)OCC1C=CC=CC=1)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 348.23016
- Monoisotopic Mass: 348.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 16
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid, decyl phenylmethyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
119450-18-9 (Butanedioic acid, decyl phenylmethyl ester) Related Products
- 31161-71-4(Tetradecanoic acid,phenylmethyl ester)
- 103-40-2(Succinic Acid Monobenzyl Ester)
- 140-24-9(Dibenzyl sebacate)
- 103-43-5(dibenzyl succinate)
- 5396-89-4(Benzyl acetoacetate)
- 103-38-8(Benzyl isovalerate FCC)
- 103-37-7(Benzyl butyrate)
- 3089-55-2(Benzyl octyl adipate)
- 2451-84-5(Dibenzyl adipate)
- 189625-51-2(Octadecanedioic acid,1-(phenylmethyl) ester)
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